4-{[4-(2-pyridinyl)-1-piperazinyl]carbonyl}morpholine

• IUPAC Name: morpholin-4-yl-(4-pyridin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C14H20N4O2/c19-14(18-9-11-20-12-10-18)17-7-5-16(6-8-17)13-3-1-2-4-15-13/h1-4H,5-12H2
• InChI Key: XFWNGRAQEZJWPM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C(=O)N3CCOCC3
• Molecular Formula: C14H20N4O2
• Molecular Weight: 276.33 g/mol

Description

Synthesis Analysis

Morpholines are synthesized from various starting materials, including vicinal amino alcohols, oxiranes, and aziridines. The synthesis of morpholine derivatives often employs catalysts, auxiliaries, and other building blocks, showcasing the chemical flexibility and utility of morpholines in organic synthesis. Notably, the synthesis approaches aim to incorporate functional groups that contribute to the compound's biological activity and chemical stability (Palchikov, 2013).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Both morpholine and piperazine rings are found in a variety of biologically active compounds, including drugs. The specific mechanism of action would depend on the target of the drug and how the compound interacts with that target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it is being investigated for use as a drug, future research could involve further testing of its biological activity, potential side effects, and efficacy in treating the intended condition.